molecular formula C8H6ClN3O B2824560 5-(2-Chlorophenyl)-1,3,4-oxadiazol-2-amine CAS No. 2138-98-9

5-(2-Chlorophenyl)-1,3,4-oxadiazol-2-amine

Cat. No.: B2824560
CAS No.: 2138-98-9
M. Wt: 195.61
InChI Key: VVKFAXPORKOLTL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

While there is no direct synthesis process available for “5-(2-Chlorophenyl)-1,3,4-oxadiazol-2-amine”, a related compound, ketamine, has been synthesized using a hydroxy ketone intermediate in a five-step process . Another related compound, 2-amino-5-(2-chlorophenyl)-1,3,4-oxadiazoles, has been synthesized using aromatic aldehydes .

Scientific Research Applications

Synthesis of Heterocyclic Compounds

5-(2-Chlorophenyl)-1,3,4-oxadiazol-2-amine serves as a starting material for synthesizing various fused heterocyclic compounds. The synthesis includes direct reactions and conversions involving diazonium salts and stannous chloride, leading to the formation of several derivatives. These compounds have potential applications in various fields due to their unique chemical structures (Abbas, Hussain, & Shakir, 2017).

Method Development for Oxadiazole Derivatives

A novel method has been developed for synthesizing 2,5-disubstituted 1,3,4-oxadiazole derivatives, utilizing a process that does not require a catalyst. This method provides an alternative approach to creating fully substituted 1,3,4-oxadiazole derivatives, expanding the possibilities for creating diverse compounds with potential applications in pharmaceuticals and materials science (Ramazani & Rezaei, 2010).

Antibacterial Activity

Some 1,3,4-oxadiazoles, including this compound derivatives, have shown promising antibacterial properties against both Gram-positive and Gram-negative organisms. This suggests potential applications in developing new antibacterial agents (Ghattas et al., 1982).

Safety and Hazards

The safety data sheet for a related compound, 2-Amino-5-(2-chlorophenyl)-1,3,4-oxadiazole, indicates that it is toxic if swallowed, causes skin and eye irritation, and may cause respiratory irritation .

Mechanism of Action

Target of Action

Similar compounds have been known to target enzymes likecarbonic anhydrase 2 . This enzyme plays a crucial role in maintaining pH balance in the body and assisting in the transport of carbon dioxide out of tissues.

Mode of Action

It’s likely that the compound interacts with its target enzyme, possibly inhibiting its function . This interaction could lead to changes in the biochemical processes that the enzyme is involved in.

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as temperature, pH, and the presence of other compounds can affect the compound’s stability and its interaction with its target .

Properties

IUPAC Name

5-(2-chlorophenyl)-1,3,4-oxadiazol-2-amine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H6ClN3O/c9-6-4-2-1-3-5(6)7-11-12-8(10)13-7/h1-4H,(H2,10,12)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VVKFAXPORKOLTL-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C(=C1)C2=NN=C(O2)N)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H6ClN3O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

195.60 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

2138-98-9
Record name 2-Amino-5-(2-chlorophenyl)-1,3,4-oxadiazole
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.